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Synergistic Performance Comparison

The table below summarizes the interfacial activity and key characteristics of different surfactants in

complex systems with Changqing petroleum sulfonate, based on the experimental findings [1].

Surfactant Type
& Name

Synergistic
Effect

Interfacial
Activity

Key Characteristics & Anti-adsorption
Performance

C16ArSO3
(Anionic)

Yes High ---

6501 (Non-ionic) Yes High Good interfacial activity and anti-adsorption; a

preferred component [1].

C18N (Cationic) Yes High ---

Betaine
(Amphoteric)

Yes High Good interfacial activity and anti-adsorption; a
preferred component when combined with

octadecyl sulfopropyl betaine [1].
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The following methodology was used to obtain the comparative data above [1].

Research Aim: To identify the best-performing complex system adapted to Changqing reservoir
conditions, using Changqing petroleum sulfonate as the main agent.

Synergistic Investigation: The synergistic effect was investigated by combining petroleum sulfonate
with various types of surfactants, including:

C16ArSO3 (anionic)
6501 (non-ionic)

C18N (cationic)
Betaine (amphoteric)

Performance Metrics: The evaluation of the complex systems was based on their interfacial
activity. Further consideration for the preferred complex system also included anti-adsorption
performance.
Preferred Systems: Based on the combined metrics of interfacial activity and anti-adsorption, two

complex systems were preferred:
Changqing petroleum sulfonate + 6501 (non-ionic)

Changqing petroleum sulfonate + octadecyl sulfopropyl betaine (amphoteric)

Synergistic Mechanism Pathway

The diagram below visualizes the experimental workflow and decision-making process for identifying the

optimal surfactant complex [1].
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Start: Formulation Goal

Main Agent:
Changqing Petroleum Sulfonate

Test Surfactant
Combinations

Evaluate for
Synergistic Effect

 No

Measure Interfacial Activity

 Yes

Consider Anti-adsorption
Performance

Preferred System 1:
Sulfonate + 6501 (Non-ionic)

 High

Preferred System 2:
Sulfonate + Betaine (Amphoteric)

 High

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1825920?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Optimal Complex
System Identified

Click to download full resolution via product page

Experimental Workflow for Optimal Surfactant Selection

How to Use This Information

For Research Validation: The data provides a starting point for your own experimental work. You
can use the methodologies described to attempt to replicate the findings or to test Neodol 25-3S
under similar conditions.
Focus on Preferred Combinations: Given the proven synergy of petroleum sulfonate with non-ionic

and amphoteric surfactants, prioritizing Neodol 25-3S for testing in similar complex systems could be
a fruitful research direction.

Seek Additional Data: To build a more comprehensive guide, you may need to consult specialized
chemical databases or scientific journals that contain full-text papers with detailed quantitative results

for Neodol 25-3S.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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